Hydroxylamine-O-sulfonic acid
Hydroxylamine-O-sulfonic acid
Hydroxylamine-O-sulfonic acid (HOSA), an O-substituted hydroxylamine, is a widely used aminating agent. It can behave as a nucleophile as well as an electrophile. The conversion of organoboranes obtained from hydroboration of olefins to amines using HOSA has been reported.
Hydroxylamine-O-sulfonic acid is a versatile synthetic reagent. It is widely employed as a nucleophile and as an electrophile in various organic syntheses. It can be synthesized by reacting hydroxylamine sulfate with 30% fuming H2SO4.
Hydroxylamine-O-sulfonic acid is a versatile synthetic reagent. It is widely employed as a nucleophile and as an electrophile in various organic syntheses. It can be synthesized by reacting hydroxylamine sulfate with 30% fuming H2SO4.
Brand Name:
Vulcanchem
CAS No.:
2950-43-8
VCID:
VC20838929
InChI:
InChI=1S/H3NO4S/c1-5-6(2,3)4/h1H2,(H,2,3,4)
SMILES:
NOS(=O)(=O)O
Molecular Formula:
H3NO4S
Molecular Weight:
113.1 g/mol
Hydroxylamine-O-sulfonic acid
CAS No.: 2950-43-8
Cat. No.: VC20838929
Molecular Formula: H3NO4S
Molecular Weight: 113.1 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Hydroxylamine-O-sulfonic acid (HOSA), an O-substituted hydroxylamine, is a widely used aminating agent. It can behave as a nucleophile as well as an electrophile. The conversion of organoboranes obtained from hydroboration of olefins to amines using HOSA has been reported. Hydroxylamine-O-sulfonic acid is a versatile synthetic reagent. It is widely employed as a nucleophile and as an electrophile in various organic syntheses. It can be synthesized by reacting hydroxylamine sulfate with 30% fuming H2SO4. |
|---|---|
| CAS No. | 2950-43-8 |
| Molecular Formula | H3NO4S |
| Molecular Weight | 113.1 g/mol |
| IUPAC Name | amino hydrogen sulfate |
| Standard InChI | InChI=1S/H3NO4S/c1-5-6(2,3)4/h1H2,(H,2,3,4) |
| Standard InChI Key | DQPBABKTKYNPMH-UHFFFAOYSA-N |
| SMILES | NOS(=O)(=O)O |
| Canonical SMILES | NOS(=O)(=O)O |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator